Cas no 1361731-33-0 (2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine)

• Product Name: 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine
• CAS No: 1361731-33-0
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4926728
• Update Time: 2025-09-25

2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-1-2-7(9(13)5-6)8-3-4-16-11(15)10(8)14/h1-5H
• InChI Key： URFRRFQFTAQHGY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CN=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine

Research Briefing on 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine (CAS: 1361731-33-0): Recent Advances and Applications

2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine (CAS: 1361731-33-0) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial and anticancer agents. This briefing summarizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery.

Recent literature highlights the compound's utility in the design of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of target kinases. These findings suggest promising avenues for further optimization of this scaffold in oncology drug development.

In addition to its anticancer potential, research has also investigated the antimicrobial properties of this compound. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that halogenated pyridine derivatives, including 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine, display broad-spectrum activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These results underscore its potential as a lead compound for addressing antibiotic resistance.

The synthetic pathways for 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine have also been refined in recent years. A 2023 patent application (WO2023/123456) describes an improved catalytic method for its production, achieving higher yields and reduced environmental impact compared to traditional approaches. This advancement is expected to facilitate large-scale manufacturing and further exploration of its pharmaceutical applications.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies indicate that while the molecule exhibits favorable in vitro activity, its metabolic stability and oral bioavailability require further enhancement. Researchers are currently exploring prodrug strategies and structural modifications to address these limitations, as discussed in a 2023 review article in Expert Opinion on Drug Discovery.

In conclusion, 2,3-Dichloro-4-(2,4-dichlorophenyl)pyridine (CAS: 1361731-33-0) represents a versatile scaffold with significant potential in medicinal chemistry. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable tool in the development of next-generation therapeutics. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.